Cas no 2411272-18-7 (N-[(3-Cyclopropyloxy-2-fluorophenyl)methyl]-N-(1-methylpyrazol-4-yl)prop-2-enamide)

• Product Name: N-[(3-Cyclopropyloxy-2-fluorophenyl)methyl]-N-(1-methylpyrazol-4-yl)prop-2-enamide
• CAS No: 2411272-18-7
• MF: C₁₇H₁₈FN₃O₂
• MW: 315.342127323151
• CID: 5355192
• Update Time: 2025-08-04

N-[(3-Cyclopropyloxy-2-fluorophenyl)methyl]-N-(1-methylpyrazol-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3837035653
• N-[(3-cyclopropoxy-2-fluorophenyl)methyl]-N-(1-methyl-1H-pyrazol-4-yl)prop-2-enamide
• N-[(3-Cyclopropyloxy-2-fluorophenyl)methyl]-N-(1-methylpyrazol-4-yl)prop-2-enamide

• Inchi： 1S/C17H18FN3O2/c1-3-16(22)21(13-9-19-20(2)11-13)10-12-5-4-6-15(17(12)18)23-14-7-8-14/h3-6,9,11,14H,1,7-8,10H2,2H3
• InChI Key： FCGNTVGJGINRML-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1OC1CC1)CN(C(C=C)=O)C1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 444
• XLogP3: 2.3
• Topological Polar Surface Area: 47.4

Additional information on N-[(3-Cyclopropyloxy-2-fluorophenyl)methyl]-N-(1-methylpyrazol-4-yl)prop-2-enamide

Professional Introduction to N-[(3-Cyclopropyloxy-2-fluorophenyl)methyl]-N-(1-methylpyrazol-4-yl)prop-2-enamide (CAS No. 2411272-18-7)

N-[(3-Cyclopropyloxy-2-fluorophenyl)methyl]-N-(1-methylpyrazol-4-yl)prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 2411272-18-7, represents a convergence of fluorinated aromatic rings and heterocyclic moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a prop-2-enamide backbone, which is flanked by two distinct pharmacophoric units: a 3-cyclopropyloxy-2-fluorophenyl group and a 1-methylpyrazol-4-yl moiety. The presence of a fluorine atom in the phenyl ring introduces additional electronic complexity, which can influence both the metabolic stability and binding affinity of the molecule. This structural design has been strategically employed to enhance interactions with biological targets, thereby increasing the likelihood of therapeutic efficacy.

In recent years, there has been a growing interest in the development of small molecules that incorporate fluorine atoms due to their ability to modulate pharmacokinetic properties and improve binding interactions with biological receptors. The 3-cyclopropyloxy-2-fluorophenyl group in N-[(3-Cyclopropyloxy-2-fluorophenyl)methyl]-N-(1-methylpyrazol-4-yl)prop-2-enamide is particularly noteworthy, as it has been shown to enhance lipophilicity while maintaining metabolic stability. This balance is crucial for optimizing drug-like properties, ensuring that the compound can effectively reach its target site within the body.

The 1-methylpyrazol-4-yl moiety adds another layer of complexity to the molecule, contributing to its overall pharmacological profile. Pyrazole derivatives are well-known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. By incorporating this moiety into the structure of N-[(3-Cyclopropyloxy-2-fluorophenyl)methyl]-N-(1-methylpyrazol-4-yl)prop-2-enamide, researchers aim to leverage these known bioactivities while exploring new therapeutic possibilities.

Recent studies have begun to elucidate the potential applications of this compound in various disease models. For instance, preliminary in vitro assays have suggested that N-[(3-Cyclopropyloxy-2-fluorophenyl)methyl]-N-(1-methylpyrazol-4-yl)prop-2-enamide may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This finding aligns with the broader trend in drug discovery towards targeting inflammation-related mechanisms, which are central to numerous chronic diseases.

The structural features of this compound also make it an attractive scaffold for further chemical modification. By systematically altering the substituents on the phenyl and pyrazole rings, researchers can fine-tune the pharmacological properties of N-[(3-Cyclopropyloxy-2-fluorophenyl)methyl]-N-(1-methylpyrazol-4-yll)prop)-2-enamide to optimize its activity against specific biological targets. Such modifications are essential for translating preclinical findings into effective clinical treatments.

In addition to its potential therapeutic applications, N-[((3-Cyclopropyloxy)-2-fluorophenyl)methanol]-N-(1-methylpyrazol)-4-yll prop)-2-enamide represents an important advancement in medicinal chemistry innovation. The integration of fluorinated aromatic systems with heterocyclic structures exemplifies the evolving strategies used by chemists to design molecules with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new insights into the structure-function relationships of this class of compounds, it is likely that N-[((3-Cyclopro-poxy)-2-fluoro-phe-nyl)methanol]-N-(1-methyl-pyrazol)-4-yll prop)-2-en-amide will play a significant role in future drug development efforts.

The synthesis of N-[((3-Cyclopro-poxy)-2-fluoro-phe-nyl)methanol]-N-(1-methyl-pyrazol)-4-yll prop)-2-en-amide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These methods not only ensure high yields but also minimize unwanted side products, which is critical for producing compounds suitable for further biological evaluation.

The physicochemical properties of this compound have been thoroughly characterized using state-of-the-art analytical techniques. Data from spectroscopic methods (e.g., NMR and mass spectrometry) confirm the structural integrity of N-[((3-Cyclopro-poxy)-2-fluoro-phe-nyl)methanol]-N-(1-methyl-pyrazol)-4-yll prop)-2-en-amide, while solubility studies provide insights into its potential formulation challenges. These properties are essential for understanding how the compound behaves in different environments and for guiding its development into a viable therapeutic agent.

Ongoing research efforts are focused on evaluating the safety and efficacy of N-[((3-Cyclopro-poxy)-2-fluoro-phe-nyl)methanol]-N-(1-methyl-pyrazol)-4-yll prop)-2-en-amide in preclinical models. Animal studies are being conducted to assess its toxicity profile and pharmacokinetic behavior, which are critical steps before human trials can be initiated. These studies will provide valuable data on how the compound is processed within an organism and whether it exhibits any adverse effects at therapeutic doses.

The potential success of N-[((3-Cyclopro-poxy)-2-fluoro-phe-nyl)methanol]-N-(1-methyl-pyrazol)-4-yll prop)-2-en-amide hinges on its ability to demonstrate clinical efficacy without significant side effects. If future studies confirm its promise as a therapeutic agent, it could represent a significant advancement in treating conditions associated with inflammation or other relevant biological pathways. The collaborative efforts of chemists, biologists, and clinicians will be essential in bringing this compound from laboratory discovery to clinical application.